Cas no 922649-01-2 (2-(4-methylbenzenesulfonamido)-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide)

• Product Name: 2-(4-methylbenzenesulfonamido)-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide
• CAS No: 922649-01-2
• MF: C₂₂H₁₉N₃O₃S₃
• MW: 469.599560976028
• CID: 5496687
• Update Time: 2025-10-28

2-(4-methylbenzenesulfonamido)-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-[[(4-methylphenyl)sulfonyl]amino]-N-[4-(methylthio)-2-benzothiazolyl]-
• 2-(4-methylbenzenesulfonamido)-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide

• Inchi： 1S/C22H19N3O3S3/c1-14-10-12-15(13-11-14)31(27,28)25-17-7-4-3-6-16(17)21(26)24-22-23-20-18(29-2)8-5-9-19(20)30-22/h3-13,25H,1-2H3,(H,23,24,26)
• InChI Key： MMADXOVYMIPPAD-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(SC)C=CC=C2S1)(=O)C1=CC=CC=C1NS(C1=CC=C(C)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-(4-methylbenzenesulfonamido)-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide

Compound CAS No. 922649-01-2: 2-(4-Methylbenzenesulfonamido)-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide

The compound with CAS No. 922649-01-2, known as 2-(4-methylbenzenesulfonamido)-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiazole core, a methylsulfanyl substituent, and a sulfonamide functional group. The combination of these structural elements makes it a unique candidate for advanced chemical applications.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material synthesis. The presence of the methylsulfanyl group in this compound adds to its stability and reactivity, making it suitable for applications in catalysis and polymer chemistry. Furthermore, the sulfonamide group enhances its solubility and bioavailability, which are critical properties for pharmaceutical applications.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported successful syntheses using microwave-assisted reactions and transition metal catalysts, which significantly improve reaction efficiency and yield. These advancements have made the compound more accessible for further studies and industrial applications.

In terms of physical properties, this compound exhibits a high melting point due to its rigid molecular structure and strong intermolecular forces. Its solubility in organic solvents is moderate, making it suitable for use in organic reactions and formulations. The compound's UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronics and photovoltaics.

The biological activity of this compound has been explored in recent studies, particularly in the context of enzyme inhibition and antimicrobial activity. Initial assays have shown promising results, suggesting that it could serve as a lead compound for the development of new therapeutic agents. Further research is ongoing to optimize its bioavailability and reduce potential side effects.

In conclusion, the compound CAS No. 922649-01-2 represents a significant advancement in organic chemistry. Its unique structure, combined with its favorable physical and biological properties, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in the development of novel materials and pharmaceutical agents.